molecular formula C25H22N2 B413750 2-(2-Naphthyl)-1,3-diphenylimidazolidine

2-(2-Naphthyl)-1,3-diphenylimidazolidine

Cat. No.: B413750
M. Wt: 350.5g/mol
InChI Key: GKJDTUKSWJUFSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Naphthyl)-1,3-diphenylimidazolidine is an imidazolidine derivative characterized by a saturated five-membered ring containing two nitrogen atoms at positions 1 and 3, substituted with phenyl groups, and a 2-naphthyl group at position 2.

Properties

Molecular Formula

C25H22N2

Molecular Weight

350.5g/mol

IUPAC Name

2-naphthalen-2-yl-1,3-diphenylimidazolidine

InChI

InChI=1S/C25H22N2/c1-3-11-23(12-4-1)26-17-18-27(24-13-5-2-6-14-24)25(26)22-16-15-20-9-7-8-10-21(20)19-22/h1-16,19,25H,17-18H2

InChI Key

GKJDTUKSWJUFSG-UHFFFAOYSA-N

SMILES

C1CN(C(N1C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3)C5=CC=CC=C5

Canonical SMILES

C1CN(C(N1C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3)C5=CC=CC=C5

Origin of Product

United States

Comparison with Similar Compounds

Furyl Derivatives

2-Furyl-1,3-diphenylimidazolidine (C19H18N2O, MW 290.36 g/mol) incorporates a furan ring at position 2.

  • The oxygen atom in the furan enhances hydrogen-bonding capacity, improving interactions with biological targets .
  • Applications include drug design, where polarity and heterocyclic diversity are critical .

Nitrothiophenyl Derivatives

2-(5-Nitrothiophen-2-yl)-1,3-diphenylimidazolidine (C19H17N3O2S, MW 351.42 g/mol) combines a nitro group (strong electron-withdrawing) and a thiophene ring.

  • The nitro group increases reactivity in electrophilic aromatic substitution, while the sulfur atom contributes to unique redox properties .

Comparison with Target Compound : The naphthyl group lacks heteroatoms, reducing electronic polarization but offering superior stability in oxidative conditions.

Electron-Withdrawing vs. Donating Groups

Evidence from 5,5-diphenylimidazolidine-2,4-dione derivatives (e.g., SW2) demonstrates that electron-withdrawing groups (e.g., Cl, NO2) enhance antibacterial activity by increasing electrophilicity at the reactive core . In contrast, electron-donating groups (e.g., methoxy) improve solubility but reduce antimicrobial efficacy.

Implications for Target Compound : The naphthyl group’s neutral electronic profile suggests intermediate reactivity, making it versatile for both synthetic and material science applications.

Tables

Table 1: Structural and Functional Comparison

Compound Substituent Molecular Formula Molecular Weight (g/mol) Key Applications
2-(2-Naphthyl)-1,3-diphenylimidazolidine 2-Naphthyl C25H22N2 342.46 Catalysis, material science
2-(2-Chlorophenyl)-1,3-diphenylimidazolidine 2-Chlorophenyl C21H19ClN2 334.84 Antimicrobial agents
2-(5-Nitrothiophen-2-yl)-1,3-diphenylimidazolidine 5-Nitrothiophenyl C19H17N3O2S 351.42 Reactive intermediates
2-Furyl-1,3-diphenylimidazolidine 2-Furyl C19H18N2O 290.36 Drug design, hydrogen bonding

Table 2: Antibacterial Activity of Select Derivatives (Adapted from )

Compound MIC (μg/mL) Against E. coli MIC (μg/mL) Against S. aureus
2-(2-Chlorophenyl) derivative 12.5 6.25
Ciprofloxacin (Control) 3.12 1.56

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.